Cas no 1436038-04-8 (2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide)

• Product Name: 2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide
• CAS No: 1436038-04-8
• MF: C₁₈H₁₅ClN₄O
• MW: 338.790902376175
• CID: 6216542
• PubChem ID: 71986019
• Update Time: 2025-05-23

2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1436038-04-8
• EN300-26586464
• 2-CHLORO-N-{1-[4-(PYRIMIDIN-5-YL)PHENYL]ETHYL}PYRIDINE-4-CARBOXAMIDE
• AKOS016951929
• Z1303314299
• 2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide

• Inchi： 1S/C18H15ClN4O/c1-12(23-18(24)15-6-7-22-17(19)8-15)13-2-4-14(5-3-13)16-9-20-11-21-10-16/h2-12H,1H3,(H,23,24)
• InChI Key： PDIDUTPQPFJCCB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC(C)C1C=CC(C2=CN=CN=C2)=CC=1)=O

Computed Properties

• Exact Mass: 338.0934388g/mol
• Monoisotopic Mass: 338.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Additional information on 2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide

2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1436038-04-8, known as 2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyridine ring, a pyrimidine moiety, and a carboxamide group, all of which contribute to its unique chemical properties and potential biological activities.

2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide has been the subject of extensive research due to its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate key cellular pathways, making it a promising candidate for the development of novel therapeutic agents. The integration of the pyrimidine ring into the molecule's structure is particularly significant, as pyrimidines are known to play crucial roles in nucleic acid synthesis and have been widely explored in antiviral and anticancer research.

The synthesis of 2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the efficiency of the synthesis process but also opened up new possibilities for further structural modifications to enhance the compound's bioavailability and efficacy.

In terms of pharmacological properties, 2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide has demonstrated remarkable selectivity towards specific molecular targets. Preclinical studies have shown that it exhibits potent inhibitory activity against certain kinases, which are often overexpressed in various pathological conditions such as cancer and inflammatory diseases. This selectivity is attributed to the molecule's ability to form stable interactions with the active sites of these enzymes, a feature that has been confirmed through X-ray crystallography and molecular docking studies.

The application of 2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide extends beyond traditional drug discovery. Its unique chemical structure makes it an ideal candidate for exploring novel therapeutic strategies, such as targeted drug delivery systems and combination therapies. Recent advancements in nanotechnology have enabled researchers to encapsulate this compound within lipid nanoparticles, significantly improving its stability and delivery efficiency to target tissues.

Moreover, 2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide has shown potential in addressing unmet medical needs, particularly in the treatment of refractory cancers. Clinical trials are currently underway to evaluate its safety profile and efficacy in patients with advanced solid tumors. Early results indicate that the compound exhibits favorable pharmacokinetic properties, with minimal off-target effects, suggesting its potential as a next-generation anticancer agent.

In conclusion, 2-Chloro-N-[1-(4-pyrimidin-5-ylphenyl)ethyl]pyridine-4-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its intricate structure, coupled with its promising biological activities, positions it as a key player in the development of innovative therapeutic solutions. As research continues to unfold, this compound is expected to pave the way for groundbreaking discoveries that could significantly impact human health.